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Compound of Interest

Compound Name: 1-Benzoylpyrrolidine-2,5-dione

Cat. No.: B1596287

Prepared by: Gemini, Senior Application Scientist

Introduction: Defining the Molecular Signature

1-Benzoylpyrrolidine-2,5-dione, also known by its common name N-Benzoylsuccinimide, is a
chemical compound of significant interest in organic synthesis. As a derivative of succinimide, it
serves as a valuable reagent and building block. The molecule's architecture, featuring a planar
succinimide ring attached to a benzoyl group, imparts specific reactivity, making it a useful
acylating agent.

For researchers, scientists, and professionals in drug development, unambiguous structural
confirmation and purity assessment are paramount. Spectroscopic techniques such as Nuclear
Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) provide
a detailed "molecular fingerprint,” revealing the precise arrangement of atoms and functional
groups. This guide offers an in-depth analysis of the spectroscopic data for 1-
Benzoylpyrrolidine-2,5-dione, grounded in established principles and experimental evidence,
to support its confident identification and application in research settings.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1596287?utm_src=pdf-interest
https://www.benchchem.com/product/b1596287?utm_src=pdf-body
https://www.benchchem.com/product/b1596287?utm_src=pdf-body
https://www.benchchem.com/product/b1596287?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Benzoylpyrrolidine-2,5-dione
Molecular lon (M*")
m/z = 203

\
\

\
o-Cleavage

\
\
\
\

Benzoyl Cation L
[C7Hs0]* - Succinimide Radical
m/z = 105 (Neutral Loss)

(Base Peak)
\

\
\
\
\
\

4
Phenyl Cation
-CO
[CeHs]* (Neutral Loss)
m/z =77

Click to download full resolution via product page

 To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Profile of 1-
Benzoylpyrrolidine-2,5-dione]. BenchChem, [2026]. [Online PDF]. Available at:
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2-5-dione-nmr-ir-msj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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